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Compound of Interest

Compound Name: Ethyl N-cyanoacetimidate

CAS No.: 1005474-85-0

Cat. No.: B7948827

Get Quote

This guide provides a comprehensive overview of the spectroscopic data for Ethyl N-
cyanoacetimidate (C₅H₈N₂O), a key intermediate in the synthesis of various organic

compounds. Designed for researchers, scientists, and professionals in drug development, this

document delves into the nuclear magnetic resonance (NMR), infrared (IR), and mass

spectrometry (MS) characteristics of this molecule. The content herein is structured to offer not

just data, but also the underlying scientific principles and practical methodologies for its

acquisition and interpretation.

Molecular Structure and Spectroscopic Overview
Ethyl N-cyanoacetimidate possesses a unique combination of functional groups, including an

imidate, a cyano group, and an ethyl ester moiety.[1] These features give rise to a distinct

spectroscopic fingerprint, which is crucial for its identification and quality control in synthetic

processes.

Molecular Formula: C₅H₈N₂O[1] Molecular Weight: 112.13 g/mol [1] IUPAC Name: ethyl N-

cyanoethanimidate[1] CAS Number: 1558-82-3[2]
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This guide will explore the expected and reported spectroscopic data for this compound,

providing a detailed analysis of its ¹H NMR, ¹³C NMR, IR, and MS spectra.

Nuclear Magnetic Resonance (NMR) Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful analytical technique that

provides detailed information about the carbon-hydrogen framework of a molecule. Due to the

unavailability of experimentally acquired NMR spectra in public databases, this section

presents predicted ¹H and ¹³C NMR data based on the chemical structure of Ethyl N-
cyanoacetimidate and established chemical shift principles.

Predicted ¹H NMR Spectrum
The proton NMR spectrum of Ethyl N-cyanoacetimidate is expected to show three distinct

signals corresponding to the three non-equivalent sets of protons in the molecule.

Table 1: Predicted ¹H NMR Data for Ethyl N-cyanoacetimidate

Chemical Shift
(ppm)

Multiplicity Integration Assignment

~4.2 Quartet (q) 2H -O-CH₂-CH₃

~2.1 Singlet (s) 3H CH₃-C=N-

~1.3 Triplet (t) 3H -O-CH₂-CH₃

Causality of Chemical Shifts and Splitting Patterns:

The methylene protons (-O-CH₂-CH₃) are deshielded by the adjacent electronegative

oxygen atom, resulting in a downfield chemical shift around 4.2 ppm. These protons are

split into a quartet by the three neighboring methyl protons (n+1 rule, 3+1=4).

The methyl protons of the acetimidate group (CH₃-C=N-) are attached to a carbon double-

bonded to a nitrogen. Their chemical shift is anticipated to be around 2.1 ppm. As there

are no adjacent protons, this signal is expected to be a singlet.
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The terminal methyl protons (-O-CH₂-CH₃) are in a typical alkyl environment and are

expected to resonate upfield around 1.3 ppm. They are split into a triplet by the two

adjacent methylene protons (n+1 rule, 2+1=3).

Predicted ¹³C NMR Spectrum
The proton-decoupled ¹³C NMR spectrum of Ethyl N-cyanoacetimidate is predicted to exhibit

five signals, one for each unique carbon atom in the molecule.

Table 2: Predicted ¹³C NMR Data for Ethyl N-cyanoacetimidate

Chemical Shift (ppm) Assignment

~165 C=N-CN

~115 -C≡N

~65 -O-CH₂-CH₃

~20 CH₃-C=N-

~14 -O-CH₂-CH₃

Rationale for Chemical Shift Assignments:

The imidate carbon (C=N-CN) is the most deshielded carbon due to its double bond to

nitrogen and proximity to other electronegative atoms, leading to a chemical shift in the

160-170 ppm region.

The cyano carbon (-C≡N) typically resonates in the 110-120 ppm range.

The methylene carbon of the ethyl group (-O-CH₂-CH₃) is attached to an oxygen atom,

causing a downfield shift to around 60-70 ppm.

The methyl carbon of the acetimidate group (CH₃-C=N-) is in a relatively shielded

environment, with an expected chemical shift around 20 ppm.

The terminal methyl carbon of the ethyl group (-O-CH₂-CH₃) is the most shielded carbon,

resonating in the upfield region of 10-15 ppm.
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Infrared (IR) Spectroscopy
Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule by

measuring the absorption of infrared radiation. The IR spectrum of Ethyl N-cyanoacetimidate
is expected to show characteristic absorption bands for its key functional groups. A reported

FTIR spectrum was acquired on a Bruker IFS 85 instrument using a film technique.[1]

Table 3: Characteristic IR Absorption Bands for Ethyl N-cyanoacetimidate

Wavenumber (cm⁻¹)
Functional Group
Vibration

Intensity

~2980-2850 C-H stretch (alkane) Medium

~2230-2210 C≡N stretch (nitrile) Medium

~1650-1630 C=N stretch (imidate) Medium

~1250-1050 C-O stretch (ester) Strong

Interpretation of Key Absorption Bands:

The presence of the cyano group (nitrile) is confirmed by a sharp, medium-intensity

absorption band in the region of 2230-2210 cm⁻¹.

The carbon-nitrogen double bond (imidate) will exhibit a medium-intensity absorption band

around 1650-1630 cm⁻¹.

The strong absorption band in the 1250-1050 cm⁻¹ region is characteristic of the C-O

stretching vibration of the ester group.

The C-H stretching vibrations of the ethyl and methyl groups are expected in the 2980-

2850 cm⁻¹ range.

Mass Spectrometry (MS)
Mass spectrometry (MS) provides information about the molecular weight and fragmentation

pattern of a molecule, which aids in its structural elucidation. The predicted mass spectrum of

Ethyl N-cyanoacetimidate would show a molecular ion peak and several fragment ions.
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Table 4: Predicted Mass Spectrometry Data for Ethyl N-cyanoacetimidate

m/z (mass-to-charge ratio) Ion

112.06 [M]⁺ (Molecular Ion)

113.07 [M+H]⁺

135.05 [M+Na]⁺

Fragmentation Pathways:

The molecular ion peak ([M]⁺) is expected at an m/z of approximately 112, corresponding

to the molecular weight of the compound.[1]

Common fragmentation pathways for similar structures often involve the loss of small,

stable molecules or radicals. For Ethyl N-cyanoacetimidate, potential fragmentation

could include the loss of an ethoxy radical (-OCH₂CH₃, m/z 45) or a cyano radical (-CN,

m/z 26).

Under soft ionization techniques like electrospray ionization (ESI), adduct ions such as

[M+H]⁺ (m/z 113) and [M+Na]⁺ (m/z 135) are commonly observed.[3]

Experimental Protocols
The following are detailed, step-by-step methodologies for acquiring the spectroscopic data

discussed in this guide. These protocols are based on standard laboratory practices.

NMR Spectroscopy Protocol (¹H and ¹³C)
Caption: Workflow for NMR data acquisition and processing.

Protocol:

Sample Preparation:

Accurately weigh 5-10 mg of Ethyl N-cyanoacetimidate for ¹H NMR or 20-50 mg for ¹³C

NMR.
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Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃)

containing 0.03% (v/v) tetramethylsilane (TMS) as an internal standard.

Transfer the solution to a clean, dry 5 mm NMR tube.

Instrument Setup:

Insert the NMR tube into the spectrometer's probe.

Lock the spectrometer on the deuterium signal of the CDCl₃.

Tune and match the probe for the appropriate nucleus (¹H or ¹³C).

Shim the magnetic field to optimize its homogeneity and achieve sharp, symmetrical

peaks.

Data Acquisition:

For ¹H NMR, acquire the spectrum using a standard single-pulse experiment. Typically, 8-

16 scans are sufficient.

For ¹³C NMR, acquire the spectrum using a proton-decoupled pulse sequence. A larger

number of scans (e.g., 128 or more) will be necessary due to the lower natural abundance

and sensitivity of the ¹³C nucleus.

Data Processing:

Apply a Fourier transform to the free induction decay (FID) to obtain the frequency-domain

spectrum.

Phase correct the spectrum to ensure all peaks are in the positive absorptive mode.

Apply a baseline correction to obtain a flat baseline.

Integrate the peaks in the ¹H NMR spectrum to determine the relative number of protons.

Reference the chemical shifts to the TMS signal at 0.00 ppm.
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ATR-IR Spectroscopy Protocol
Caption: Workflow for ATR-IR data acquisition and analysis.

Protocol:

Background Scan:

Ensure the Attenuated Total Reflectance (ATR) crystal is clean. Wipe it with a soft cloth

dampened with a suitable solvent (e.g., isopropanol) and allow it to dry completely.

Acquire a background spectrum of the empty ATR crystal. This will be subtracted from the

sample spectrum to remove contributions from the atmosphere (e.g., CO₂, H₂O).

Sample Application:

Place a small drop of neat Ethyl N-cyanoacetimidate liquid directly onto the center of the

ATR crystal.

Spectrum Acquisition:

Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-

to-noise ratio.

The spectrum is typically recorded over the range of 4000-400 cm⁻¹.

Data Processing and Analysis:

The software will automatically subtract the background spectrum from the sample

spectrum.

Identify the wavenumbers of the major absorption bands and correlate them with specific

functional group vibrations.

Electron Ionization Mass Spectrometry (EI-MS) Protocol
Caption: Workflow for EI-MS data acquisition.

Protocol:
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Sample Introduction:

Introduce a small amount of Ethyl N-cyanoacetimidate into the mass spectrometer,

typically via a direct insertion probe or through a gas chromatograph (GC) inlet. The

sample is volatilized under high vacuum.

Ionization:

The gaseous sample molecules are bombarded with a high-energy beam of electrons

(typically 70 eV). This causes the molecules to lose an electron, forming a positively

charged molecular ion ([M]⁺).

Mass Analysis:

The molecular ions and any fragment ions formed are accelerated into a mass analyzer

(e.g., a quadrupole or time-of-flight analyzer).

The mass analyzer separates the ions based on their mass-to-charge ratio (m/z).

Detection:

The separated ions are detected by an electron multiplier or similar detector.

The detector generates a signal that is proportional to the number of ions at each m/z

value.

Data Analysis:

A mass spectrum is generated, which is a plot of relative ion abundance versus m/z.

Identify the molecular ion peak and analyze the fragmentation pattern to gain structural

information.

Conclusion
The spectroscopic data of Ethyl N-cyanoacetimidate, whether experimentally determined or

predicted, provides a robust framework for its unambiguous identification and characterization.

The predicted NMR spectra offer valuable insights into the proton and carbon environments,
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while the characteristic IR absorptions confirm the presence of key functional groups. Mass

spectrometry further corroborates the molecular weight and provides clues about the

molecule's stability and fragmentation. The standardized protocols outlined in this guide ensure

the reliable and reproducible acquisition of these crucial spectroscopic data, empowering

researchers in their synthetic and analytical endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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